2-Phenyl-[1,2,4]triazolo[1,5-a]pyridin-8-amine

• IUPAC Name: 2-phenyl-[1,2,4]triazolo[1,5-a]pyridin-8-amine
• InChI: InChI=1S/C12H10N4/c13-10-7-4-8-16-12(10)14-11(15-16)9-5-2-1-3-6-9/h1-8H,13H2
• InChI Key: JWQSFUYXSHBRCV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN3C=CC=C(C3=N2)N
• Molecular Formula: C12H10N4
• DSSTOX Substance ID: DTXSID50346263
• Molecular Weight: 210.23 g/mol
• CAS RN: 31052-96-7

Description

2-Phenyl-[1,2,4]triazolo[1,5-a]pyridin-8-amine is a chemical compound with the molecular formula C12H10N4. It has an average mass of 210.235 Da and a monoisotopic mass of 210.090546 Da.

Synthesis Analysis

The synthesis of [1,2,4]triazolo[1,5-a]pyridines, including 2-Phenyl-[1,2,4]triazolo[1,5-a]pyridin-8-amine, has been widely studied. A common approach to constructing the [1,2,4]triazolo[1,5-a]pyridine skeleton is the oxidative cyclization of N-(2-pyridyl)amidines. Various oxidizers such as NaOCl, Pb(OAc)4, or MnO2, as well as more environmentally friendly PIFA (PhI(OCOCF3)2) and I2/KI, have been used.

Molecular Structure Analysis

The molecular structure of 2-Phenyl-[1,2,4]triazolo[1,5-a]pyridin-8-amine is characterized by a triazolo[1,5-a]pyridine core with a phenyl group at the 2-position and an amine group at the 8-position.

Scientific Research Applications

Synthesis and Chemical Properties

• 2-Phenyl-[1,2,4]triazolo[1,5-a]pyridin-8-amine and similar compounds, like 1,2,4-triazolo[1,5-a]pyridines, have been synthesized through various methods. For instance, a metal-free synthesis approach using phenyliodine bis(trifluoroacetate) has been developed for the construction of a 1,2,4-triazolo[1,5-a]pyridine skeleton, offering short reaction times and high yields (Zheng et al., 2014).

Electroluminescent Properties

• [1,2,4]-Triazolo[4,3-a]-pyridine-based bipolar red host materials have been synthesized and utilized in red phosphorescent organic light emitting diodes (PhOLEDs). These materials, such as TPATP and TPAPTP, enhance electron transport, showing promising electroluminescent performance with high efficiency and luminance (Kang et al., 2017).

Applications in Agriculture

• Certain derivatives of N-aryl[1,2,4]triazolo[1,5-a]pyridine, like N-(2,6-difluorophenyl)-5-methoxy-7-methyl[1,2,4]triazolo[1,5-a]pyridine-2-sulfonamide, have been found to possess excellent herbicidal activity on a broad spectrum of vegetation at low application rates (Moran, 2003).

Pharmaceutical Research

• Compounds like 2-(substituted)phenyl-1,2,4-triazolo[1,5-a]pyridines have shown potential antitumor activities in preliminary studies. For instance, certain derivatives exhibited stronger antitumor activities than cisplatin in vitro against human ovary cancer cell lines (Zhang & Hu, 2007).
• Additionally, a novel class of compounds based on 2-(2-furanyl)-7-phenyl[1,2,4]-triazolo[1,5-c]pyrimidin-5-amine and its analogs demonstrated significant adenosine A(2A) receptor antagonism, with oral activity in a rat catalepsy model (Matasi et al., 2005).